- Enzymatic Synthesis and 19F NMR Studies of 2-Fluoroadenine-Substituted RNA, Journal of the American Chemical Society, 2004, 126(38), 11776-11777
Cas no 1492-62-2 (Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-)
1492-62-2 structure
Product Name:Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-
CAS No:1492-62-2
MF:C10H15FN5O13P3
MW:525.171488046646
CID:189812
PubChem ID:160578
Update Time:2024-02-27
Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(tetrahydrogen triphosphate), 2-fluoro-
- [[(2R,3S,4R,5R)-5-(6-amino-2-fluoropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- 2-fluoro-ATP
- 2-fluoroadenosine 5'-(tetrahydrogen triphosphate)
- 2-Fluoro-adenosine triphosphate
- JSQ
- 2-fluoroadenosine-5'-triphosphat
- 2-Fluoroadenosine 5'-triphosphoric acid
- A812387
- Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-
- [[(2R,3S,4R,5R)-5-(6-amino-2-fluoro-9-purinyl)-3,4-dihydroxy-2-oxolanyl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- [[(2R,3S,4R,5R)-5-(6-azanyl-2-fluoranyl-purin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]metho
- 2- Fluoroadenosine triphosphate
- 2-Fluoroadenosine 5'-triphosphate
- 2-Fluoroadenine-9β-D-ribofuranoside 5'-triphosphate
- 2-Fluoro-ATP
- 2-Fluoroadenosine 5'- (tetrahydrogen triphosphate)
- Adenosine, 2-fluoro-, 5'-triphosphate (7CI)
- Adenosine, 2-fluoro-, 5'-(tetrahydrogen triphosphate) (8CI)
- C10-H15-F-N5-O13-P3
- (((2R,3S,4R,5R)-5-(6-Amino-2-fluoro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)triphosphoric acid
- 1492-62-2
- SCHEMBL15794623
- C10H15FN5O13P3
- DTXSID60164197
- Adenosine, 2-fluoro-, 5'-triphosphate (7CI)
- 2-Fluoroadenine-9β-D-ribofuranoside 5'-triphosphate
- 2-Fluoroadenosine 5'-triphosphate
- 2-Fluoroadenosine triphosphate
-
- Inchi: 1S/C10H15FN5O13P3/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
- InChI Key: PIOKUWLZUXUBCO-UUOKFMHZSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)O)O
Computed Properties
- Exact Mass: 524.98632471g/mol
- Monoisotopic Mass: 524.98632471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 836
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.3
- Topological Polar Surface Area: 279
Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Production Method
Production Method 1
Reaction Conditions
1.1R:R:R:R:R:MgCl2, R:Cleland's reagent, R:K phosphate, C:9026-84-0, C:67-07-2, C:9015-83-2, C:9027-80-9, C:9013-02-9, C:9001-15-4, S:H2O, 96 h, 37°C, 7.5 atm
1.2R:NH4+ HCO3-, R:NH3, S:H2O, pH 9.5
1.2R:NH4+ HCO3-, R:NH3, S:H2O, pH 9.5
Reference
Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Raw materials
Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Preparation Products
Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates
1492-62-2 (Adenosine 5'-(tetrahydrogen triphosphate), 2-fluoro-) Related Products
- 102783-36-8(P1,P4-Di(adenosine-5’) Tetraphosphate Ammonium Salt)
- 1492-61-1(Adenosine5'-(trihydrogen diphosphate), 2-fluoro- (9CI))
- 1476-84-2(Adenosine 5'-(tetrahydrogen triphosphate) magnesium salt)
- 71937-66-1(Adenosine 5'-(tetrahydrogen triphosphate), calcium salt (1:1))
- 56-65-5(Adenosine 5'-Triphosphate)
- 117405-91-1(Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP',kOP'']tetraaqua-, hydrogen,[OC-6-33-(S)]- (9CI))
- 74261-57-7(Adenosine 5'-(trihydrogen diphosphate), iron(2+) salt (1:1) (9CI))
- 75607-67-9(Fludarabine phosphate)
- 117405-93-3(Rhodate(1-), [adenosine5'-(triphosphato)(4-)-kOP,kOP',kOP'']triaqua-, hydrogen, [OC-6-44-A-[R-(R*,R*)]]-(9CI))
- 76343-19-6(Adenosine 5'-(tetrahydrogen triphosphate), iron(2+) salt (1:1) (9CI))
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent